Cas no 85320-76-9 (3-(Aminocarbothioyl)pyridinium-1-olate)

• Product Name: 3-(Aminocarbothioyl)pyridinium-1-olate
• CAS No: 85320-76-9
• MF: C₆H₆N₂OS
• MW: 154.189639568329
• CID: 734174
• PubChem ID: 2799680
• Update Time: 2025-04-19

3-(Aminocarbothioyl)pyridinium-1-olate Chemical and Physical Properties

Names and Identifiers

• 3-(Aminocarbothioyl)pyridinium-1-olate
• 1-oxidopyridin-1-ium-3-carbothioamide
• 1-oxidopyridine-5-carbothioamide
• 1-oxy-thionicotinic acid amide
• 1-Oxy-thionicotinsaeure-amid
• 3-(aminothioxomethyl)pyridin-1-ol
• HMS3091H17
• AKOS006229227
• NSC-823046
• CHEMBL1703653
• DTXSID10384101
• NSC-18389
• 1-oxidanidylpyridin-1-ium-3-carbothioamide
• SMR001548063
• FT-0613712
• A841291
• 3-Carbamothioylpyridine 1-oxide
• NSC18389
• NSC823046
• MLS002638591
• 1-oxido-3-pyridin-1-iumcarbothioamide
• 1-Oxo-1lambda~5~-pyridine-3-carbothioamide
• 85320-76-9

• Inchi： 1S/C6H6N2OS/c7-6(10)5-2-1-3-8(9)4-5/h1-4H,(H2,7,10)
• InChI Key： DGQCWSAUVSDDOG-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=C[N+](=C1)[O-])N

Computed Properties

• Exact Mass: 154.02000
• Monoisotopic Mass: 154.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.35
• Melting Point: 250 °C
• Boiling Point: 424.9°Cat760mmHg
• Flash Point: 210.8°C
• Refractive Index: 1.652
• PSA: 83.57000
• LogP: 1.44960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives